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Compound of Interest

Compound Name: 2,4-D methyl ester-d3

Cat. No.: B15143857 Get Quote

In-Depth Technical Guide: 2,4-D Methyl Ester-d3
This technical guide provides a comprehensive overview of the material safety data for 2,4-D
methyl ester-d3, compiled for researchers, scientists, and professionals in drug development.

The information presented is synthesized from available data for the structurally analogous

non-deuterated compound, 2,4-D methyl ester, due to the limited availability of a specific

Material Safety Data Sheet (MSDS) for the deuterated form. The primary difference between

the two compounds is the molecular weight.

Chemical and Physical Properties
The physical and chemical properties of 2,4-D methyl ester are summarized below. These

values are critical for safe handling, storage, and experimental design.
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Property Value Source

Molecular Formula C₉H₅D₃Cl₂O₃ [1]

Molecular Weight 238.08 g/mol [1]

Appearance Solid [2]

Vapor Pressure 0.0023 mmHg [2][3]

CAS Number (for non-

deuterated form)
1928-38-7 [2][4][5]

Molecular Formula (for non-

deuterated form)
C₉H₈Cl₂O₃ [2][4][5]

Molecular Weight (for non-

deuterated form)
235.06 g/mol [2][4][5]

Hazard Identification and Toxicological Data
2,4-D methyl ester is classified as a hazardous substance. The following tables summarize the

GHS classifications and available toxicological data. It is important to note that the toxicity of

2,4-D depends on its chemical form (acid, salts, or esters).[6] The ester forms, such as the

methyl ester, can be particularly toxic to aquatic life.[6]

GHS Classification
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Hazard Statement Code Description

Acute toxicity, oral H302 Harmful if swallowed.[2]

Skin sensitization H317
May cause an allergic skin

reaction.[2]

Serious eye damage H318 Causes serious eye damage.

Specific target organ toxicity -

single exposure
H335

May cause respiratory

irritation.

Hazardous to the aquatic

environment, acute hazard
H400 Very toxic to aquatic life.

Hazardous to the aquatic

environment, long-term hazard
H412

Harmful to aquatic life with

long lasting effects.

Acute Toxicity Data (for 2,4-D and its forms)
Exposure Route Species LD₅₀/LC₅₀ Finding

Oral Rat 639 - 1646 mg/kg Low toxicity.[7]

Oral Mouse 138 mg/kg
More toxic than in

rats.[7]

Dermal Rabbit 1829 - >2000 mg/kg Low toxicity.[7]

Note: The ester forms of 2,4-D are considered slight skin irritants, while the acid and salt forms

are highly toxic to eye tissue.[7] Excessive exposure may target the nerves, heart, liver, and

kidneys.[3][8]

Experimental Protocols
Detailed experimental protocols for 2,4-D methyl ester-d3 are not readily available in the

public domain. Researchers should refer to established methodologies for handling and testing

similar phenoxy herbicides. Standard toxicology assays, such as those outlined by the OECD

for acute oral, dermal, and inhalation toxicity, as well as for eye and skin irritation, should be
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adapted. For environmental fate studies, protocols for assessing biodegradability, soil

adsorption/desorption, and aquatic toxicity are recommended.

Mode of Action: Synthetic Auxin Pathway
2,4-D and its esters act as synthetic auxins, a class of plant growth regulators.[9] They mimic

the natural plant hormone auxin, leading to uncontrolled and unsustainable growth in

susceptible broadleaf weeds, ultimately causing cell death.[10] This mechanism involves

translocation of the herbicide to the plant's meristems, where it disrupts normal growth

processes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-D methyl ester-d3 material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143857#2-4-d-methyl-ester-d3-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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